4-(2-Carboxybenzoyl)phthalic acid
Overview
Description
4-(2-Carboxybenzoyl)phthalic acid, also known as CBPA, is a chemical compound that has gained significant attention in the field of materials science and biochemistry. It is a versatile molecule that has been used in various applications, including the synthesis of polymers, liquid crystals, and pharmaceuticals. CBPA is a derivative of phthalic acid and is composed of a benzene ring and two carboxylic acid groups, which make it an ideal candidate for chemical modification.
Scientific Research Applications
Synthesis and Polymer Development
4-(2-Carboxybenzoyl)phthalic acid plays a crucial role in the synthesis of poly(amideimide)s. Rajasekar and Venkatesan (2013) described its use in the production of polymers with good thermal stability and solubility in polar aprotic solvents, highlighting its potential in materials science (Rajasekar & Venkatesan, 2013).
Trypsin Inhibition
Shah et al. (2014) identified a phthalic acid ester as a competitive inhibitor of trypsin, indicating potential biomedical applications of related compounds in enzyme inhibition (Shah et al., 2014).
Anti-Leishmanial and Anti-Fungal Effects
Khan et al. (2011) explored the anti-leishmanial and anti-fungal properties of compounds derived from phthalic anhydride, including derivatives of 4-(2-Carboxybenzoyl)phthalic acid. This research opens avenues for its use in developing treatments against specific pathogens (Khan et al., 2011).
Cancer Therapeutics
Cerchia et al. (2019) found that 4-(2-Carboxybenzoyl)phthalic acid exhibits promising anticancer activity, particularly as a CDC25 phosphatase inhibitor. This positions it as a potential candidate in cancer therapy (Cerchia et al., 2019).
Catalysis and Hydrolysis
Onofrio et al. (2001) studied the intramolecular reactions of N-(o-carboxybenzoyl)-L-leucine, providing insights into the catalysis and hydrolysis processes. This research could be vital in understanding the chemical behavior of similar compounds (Onofrio et al., 2001).
Future Directions
: Cerchia, C., Nasso, R., Mori, M., Villa, S., Gelain, A., Capasso, A., … & Lavecchia, A. (2019). Discovery of novel naphthylphenylketone and naphthylphenylamine derivatives as Cell Division Cycle 25B (CDC25B) phosphatase inhibitors: Design, synthesis, inhibition mechanism, and in vitro efficacy against melanoma cell lines. Journal of Medicinal Chemistry, 62(14), 6567-6582. DOI: 10.1021/acs.jmedchem.9b00632
: How Tall Is Mount Everest? For Nepal, It’s a Touchy Question. (2018, February 3). The New York Times. Link
properties
IUPAC Name |
4-(2-carboxybenzoyl)phthalic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O7/c17-13(9-3-1-2-4-10(9)14(18)19)8-5-6-11(15(20)21)12(7-8)16(22)23/h1-7H,(H,18,19)(H,20,21)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVFUYBNYHCZLSY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC(=C(C=C2)C(=O)O)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O7 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70282891 |
Source
|
| Record name | NSC28620 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70282891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Carboxybenzoyl)phthalic acid | |
CAS RN |
5466-99-9 |
Source
|
| Record name | NSC28620 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=28620 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC28620 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70282891 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2',3,4-Benzophenonetricarboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2,4-Dimethyl-5-phenylimidazo[1,5-b]pyridazine-7-thiol](/img/structure/B3053515.png)
![4-Chloro-N-[2-(diethylamino)ethyl]aniline](/img/structure/B3053525.png)
![2-[Benzyl(methyl)amino]-1-(2,4-dichloro-3-methylphenyl)ethanol hydrochloride](/img/structure/B3053528.png)
![4-{1-[(7-Chloroquinolin-4-yl)amino]-4-(diethylamino)butan-2-yl}phenol](/img/structure/B3053531.png)
